Cas no 1210451-92-5 (Methyl 6-bromo-5-methylnicotinate)

Methyl 6-bromo-5-methylnicotinate is a brominated nicotinate ester derivative, primarily used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable ester group and a reactive bromine substituent, facilitating further functionalization through cross-coupling reactions such as Suzuki or Stille couplings. The methyl group at the 5-position enhances steric and electronic properties, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its well-defined reactivity and compatibility with diverse reaction conditions. High purity and consistent quality ensure reliable performance in synthetic applications.

Methyl 6-bromo-5-methylnicotinate structure

1210451-92-5 structure

Product Name:Methyl 6-bromo-5-methylnicotinate

CAS No:1210451-92-5

MF:C₈H₈BrNO₂

MW:230.058621406555

MDL:MFCD18258594

CID:1081552

Update Time:2025-10-14

Methyl 6-bromo-5-methylnicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-bromo-5-methylnicotinate
- methyl 6-bromo-5-methylpyridine-3-carboxylate
- MDL： MFCD18258594
- Inchi： 1S/C8H8BrNO2/c1-5-3-6(8(11)12-2)4-10-7(5)9/h3-4H,1-2H3
- InChI Key： PZHHVEKWOYHXMK-UHFFFAOYSA-N
- SMILES： BrC1C(C)=CC(C(=O)OC)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Topological Polar Surface Area: 39.2

Experimental Properties

Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (3.7 g/l) (25 º C),

Methyl 6-bromo-5-methylnicotinate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

Methyl 6-bromo-5-methylnicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IJ548-50mg	Methyl 6-bromo-5-methylnicotinate	1210451-92-5	98%	50mg	265.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IJ548-200mg	Methyl 6-bromo-5-methylnicotinate	1210451-92-5	98%	200mg	664.0CNY	2021-08-04
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M70090-100mg	Methyl 6-bromo-5-methylnicotinate	1210451-92-5		100mg	¥496.0	2021-09-04
Chemenu	CM176910-250mg	methyl 6-bromo-5-methylnicotinate	1210451-92-5	98%	250mg	$130	2022-06-14
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